Cas no 1807034-90-7 (2-Chloro-4-(difluoromethyl)-6-fluoro-3-hydroxypyridine)

• Product Name: 2-Chloro-4-(difluoromethyl)-6-fluoro-3-hydroxypyridine
• CAS No: 1807034-90-7
• MF: C₆H₃ClF₃NO
• MW: 197.542330980301
• CID: 4808423
• Update Time: 2025-10-28

2-Chloro-4-(difluoromethyl)-6-fluoro-3-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-(difluoromethyl)-6-fluoro-3-hydroxypyridine

• Inchi： 1S/C6H3ClF3NO/c7-5-4(12)2(6(9)10)1-3(8)11-5/h1,6,12H
• InChI Key： DFPWABUHHYUMPW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(N=1)F)C(F)F)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 160
• XLogP3: 2.5
• Topological Polar Surface Area: 33.1

Additional information on 2-Chloro-4-(difluoromethyl)-6-fluoro-3-hydroxypyridine

2-Chloro-4-(difluoromethyl)-6-fluoro-3-hydroxypyridine: A Comprehensive Overview

The compound 2-Chloro-4-(difluoromethyl)-6-fluoro-3-hydroxypyridine, identified by the CAS number 1807034-90-7, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of pyridines, which are six-membered aromatic heterocycles containing one nitrogen atom. The presence of multiple halogen substituents—chlorine, fluorine, and a difluoromethyl group—confers unique electronic and physical properties to this molecule, making it a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of halogenated pyridines in the field of agrochemicals, particularly as potential leads for herbicides and fungicides. The difluoromethyl group in this compound is known to enhance the stability and bioavailability of such molecules, making them more effective in agricultural applications. Additionally, the hydroxyl group at position 3 introduces hydrophilic characteristics, which can influence the molecule's solubility and interaction with biological systems.

In terms of synthesis, researchers have explored various methodologies to construct this compound efficiently. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for precise control over the substitution pattern on the pyridine ring. This method has been optimized to achieve high yields and selectivity, ensuring that the compound can be produced on a larger scale for practical applications.

The electronic properties of 2-Chloro-4-(difluoromethyl)-6-fluoro-3-hydroxypyridine have also been studied extensively using computational chemistry techniques. These studies reveal that the molecule exhibits a unique combination of electron-withdrawing and electron-donating groups, which can influence its reactivity in various chemical transformations. For instance, the chlorine atom at position 2 is a strong electron-withdrawing group, while the hydroxyl group at position 3 acts as an electron-donating group through resonance effects.

Another area of interest is the potential application of this compound in drug discovery. The combination of halogen atoms and hydroxyl groups makes it a promising candidate for designing bioactive molecules with specific pharmacological properties. Recent research has focused on evaluating its ability to inhibit key enzymes involved in metabolic pathways, which could pave the way for new therapeutic agents.

In conclusion, 2-Chloro-4-(difluoromethyl)-6-fluoro-3-hydroxypyridine is a versatile compound with a wide range of potential applications across different fields. Its unique structure and functional groups make it an attractive target for further research and development. As scientific advancements continue to unfold, this compound is likely to play an increasingly important role in both academic and industrial settings.